Cas no 1803667-27-7 (3-(Bromomethyl)-5-(difluoromethyl)-2,4-dihydroxypyridine)

• Product Name: 3-(Bromomethyl)-5-(difluoromethyl)-2,4-dihydroxypyridine
• CAS No: 1803667-27-7
• MF: C₇H₆BrF₂NO₂
• MW: 254.028848171234
• CID: 4917674
• Update Time: 2025-06-13

3-(Bromomethyl)-5-(difluoromethyl)-2,4-dihydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-(difluoromethyl)-2,4-dihydroxypyridine

• Inchi： 1S/C7H6BrF2NO2/c8-1-3-5(12)4(6(9)10)2-11-7(3)13/h2,6H,1H2,(H2,11,12,13)
• InChI Key： CPXXYWLCXNGBNB-UHFFFAOYSA-N
• SMILES： BrCC1C(NC=C(C(F)F)C=1O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 0.3
• Topological Polar Surface Area: 49.3

Additional information on 3-(Bromomethyl)-5-(difluoromethyl)-2,4-dihydroxypyridine

Introduction to 3-(Bromomethyl)-5-(difluoromethyl)-2,4-dihydroxypyridine (CAS No. 1803667-27-7)

3-(Bromomethyl)-5-(difluoromethyl)-2,4-dihydroxypyridine is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 1803667-27-7, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both bromomethyl and difluoromethyl substituents in its molecular framework imparts distinct reactivity and binding properties, making it a valuable intermediate in synthetic chemistry.

The compound's structure, featuring a pyridine core with hydroxyl and halogenated substituents, positions it as a versatile building block for medicinal chemists. The bromomethyl group, in particular, facilitates nucleophilic substitution reactions, enabling the introduction of diverse functional moieties. This reactivity is highly advantageous in the synthesis of complex molecules, including those intended for pharmacological use. The difluoromethyl group, on the other hand, is known to enhance metabolic stability and binding affinity in drug candidates, making it a sought-after feature in modern drug design.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their inherent biological activity. Pyridine derivatives, such as 3-(bromomethyl)-5-(difluoromethyl)-2,4-dihydroxypyridine, have been extensively studied for their potential as scaffolds for drug discovery. The dual presence of hydroxyl groups further enriches its chemical profile, allowing for multiple points of interaction with biological targets. This characteristic makes the compound particularly interesting for designing molecules with enhanced selectivity and efficacy.

The compound's relevance is further underscored by its application in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their inhibition can lead to significant therapeutic benefits. The structural features of 3-(bromomethyl)-5-(difluoromethyl)-2,4-dihydroxypyridine make it an ideal candidate for developing kinase inhibitors by serving as a precursor for more complex molecules. Researchers have leveraged its reactivity to introduce pharmacophores that can selectively target specific kinases.

Recent advancements in computational chemistry have also highlighted the potential of this compound. Molecular modeling studies suggest that the presence of both hydroxyl and halogenated groups enhances its binding affinity to protein targets. These insights have guided the design of novel derivatives with improved pharmacokinetic properties. The ability to fine-tune the compound's structure through strategic modifications has opened up new avenues for drug development.

The synthesis of 3-(bromomethyl)-5-(difluoromethyl)-2,4-dihydroxypyridine involves multi-step organic reactions that showcase the compound's synthetic versatility. The process typically begins with the functionalization of a pyridine precursor, followed by selective bromination and fluorination. These steps highlight the compound's role as a key intermediate in synthetic pathways. The final product exhibits high purity and yield, making it suitable for further derivatization and application in pharmaceutical research.

In conclusion, 3-(Bromomethyl)-5-(difluoromethyl)-2,4-dihydroxypyridine (CAS No. 1803667-27-7) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and reactivity make it an invaluable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further. The ongoing exploration of its derivatives and synthetic pathways promises to yield innovative solutions in addressing various medical challenges.